Cas no 14373-91-2 (Dysprosium(III) sulfate)

• Product Name: Dysprosium(III) sulfate
• CAS No: 14373-91-2
• MF: Dy₂O₁₂S₃
• MW: 613.187797546387
• MDL: MFCD00149689
• CID: 193956
• PubChem ID: 24880781
• Update Time: 2025-08-05

Dysprosium(III) sulfate Chemical and Physical Properties

Names and Identifiers

• Dysprosium(III) sulfate
• dysprosium(3+),trisulfate
• Dysprosium(III) sulfate octahydrate
• Sulfuric acid,dysprosium(3+) salt (3:2)
• Didysprosium trisulphate
• EINECS 238-345-6
• Dysprosium sesquisulfate
• DYSPROSIUM SULFATE
• DYSPROSIUM SULFATE, HYDROUS
• DYSPROSIUM SULFATE OCTAHYDRATE
• Sulfuric acid dysprosium(III) salt
• DYSPROSIUM SULFATE 99%
• DYSPROSIUM SULFATE, 99.9%
• DYSPROSIUM(III) SULFATE, 99.99+%
• DTXSID00890741
• NS00087336
• Q1269328
• 14373-91-2
• Dysprosiumsulfat
• AKOS025243385
• dysprosium(3+);trisulfate
• FLWXWKDFOLALOB-UHFFFAOYSA-H
• Sulfuric acid, dysprosium(3+) salt (3:2)
• DTXCID801031088

• MDL： MFCD00149689
• Inchi： 1S/2Dy.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： FLWXWKDFOLALOB-UHFFFAOYSA-H
• SMILES： [Dy+3].[Dy+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 615.71400
• Monoisotopic Mass: 615.714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 266A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 240.1±9.0 °C at 760 mmHg
• Flash Point: 89.5±8.0 °C
• PSA: 265.92000
• LogP: -0.77160
• Solubility: Not available

Dysprosium(III) sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dysprosium(III) sulfate

Comprehensive Overview of Dysprosium(III) Sulfate (CAS No. 14373-91-2): Properties, Applications, and Industry Trends

Dysprosium(III) sulfate (CAS No. 14373-91-2), a rare-earth compound with the chemical formula Dy₂(SO₄)₃, has garnered significant attention in advanced material science and industrial applications. As a member of the lanthanide series, dysprosium exhibits unique magnetic and luminescent properties, making its sulfate derivative invaluable in cutting-edge technologies. This article explores its physicochemical characteristics, synthesis methods, and emerging roles in renewable energy and high-performance electronics.

The growing demand for dysprosium-based materials is driven by global trends toward sustainable energy solutions. Researchers frequently search for "Dysprosium sulfate solubility" or "Dy2(SO4)3 thermal stability," reflecting interest in its operational parameters. The compound typically appears as white crystalline powder, soluble in water but insoluble in organic solvents, with a melting point exceeding 400°C. Its high magnetic anisotropy makes it critical for permanent magnets in wind turbines and electric vehicles—key sectors in the green energy transition.

Recent studies highlight Dysprosium(III) sulfate octahydrate (a hydrated form of CAS 14373-91-2) as a precursor for phosphors in LED lighting systems. Manufacturers increasingly inquire about "dysprosium sulfate nanoparticle synthesis" for next-gen display technologies. The compound’s ability to absorb neutrons also positions it in radiation shielding applications, though this requires careful handling protocols. Analytical techniques like X-ray diffraction (XRD) and thermogravimetric analysis (TGA) are essential for quality verification.

From an industrial perspective, supply chain queries such as "Dysprosium sulfate price per kg 2024" reflect market volatility influenced by rare-earth mining policies. The compound’s catalytic activity in organic reactions is another area of exploration, particularly in pharmaceutical intermediates. Environmental considerations prompt research into "recycling dysprosium from sulfate wastes," aligning with circular economy principles. Proper storage conditions—dry, inert atmospheres—are crucial to prevent hygroscopic degradation.

In conclusion, Dysprosium(III) sulfate (CAS 14373-91-2) bridges fundamental research and industrial innovation. Its role in clean energy infrastructure and optoelectronic devices ensures continued relevance. Future advancements may focus on low-cost extraction methods and alloy optimization, addressing both performance and sustainability challenges in this specialized chemical domain.